Cas no 1207029-62-6 (N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide)

• Product Name: N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide
• CAS No: 1207029-62-6
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 5472045
• Update Time: 2025-06-09

N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-oxo-3H-phthalazin-1-yl)methyl]thiophene-3-carboxamide
• N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide

• Inchi： 1S/C14H11N3O2S/c18-13(9-5-6-20-8-9)15-7-12-10-3-1-2-4-11(10)14(19)17-16-12/h1-6,8H,7H2,(H,15,18)(H,17,19)
• InChI Key： FYRBZSHCCWMYHH-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCC1C2=C(C=CC=C2)C(=O)NN=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide

N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide (CAS No. 1207029-62-6): An Overview of a Promising Compound in Medicinal Chemistry

N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide (CAS No. 1207029-62-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1207029-62-6, belongs to the class of phthalazinone derivatives and has been extensively studied for its biological activities and pharmacological properties.

The molecular structure of N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide is characterized by a phthalazinone core linked to a thiophene ring through an amide bond. This combination of aromatic and heterocyclic moieties imparts the compound with a diverse range of chemical and biological properties, making it a valuable candidate for drug discovery and development.

Recent research has highlighted the potential of N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]thiophene-3-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-[(4-oxo-*3*,*4*-dihydrophthalazin-*1*-yl)methyl]thiophene-*3*-carboxamide has also been evaluated in several animal models. These studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for further development as an orally administered drug. Additionally, preliminary toxicity studies have indicated that N-[(*4*-oxo-*3*,*4*-dihydrophthalazin-*1*-yl)methyl]thiophene-*3*-carboxamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural versatility of N-[(*4*-oxo-*3*,*4*-dihydrophthalazin-*1*-yl)methyl]thiophene-*3*-carboxamide has also led to extensive efforts in structure-based drug design. Researchers have synthesized a series of analogs by modifying the substituents on the thiophene ring and the amide linkage. These modifications have resulted in compounds with enhanced potency and selectivity for specific targets, further expanding the therapeutic potential of this class of compounds.

In conclusion, N-[(*4*-oxo-*3*,*4*-dihydrophthalazin-*1*-yl)methyl]thiophene-*3*-carboxamide (CAS No. 1207029-62-6) represents a promising lead compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for inflammatory diseases and cancer.